Cas no 1803673-88-2 (5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide)

• Product Name: 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide
• CAS No: 1803673-88-2
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915682
• Update Time: 2025-10-29

5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide
• 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-6(9)4-5(13)3(7(11)14)2(10)1-12-4/h1,6,13H,10H2,(H2,11,14)
• InChI Key： JGXISXAJWKXJJY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(N)=O)C(=CN=1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 102

Additional information on 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide

5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide: A Comprehensive Overview

The compound 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide, also known by its CAS number 1803673-88-2, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile functional groups. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, making it a valuable candidate for further exploration in drug discovery, material science, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity. The presence of a difluoromethyl group at position 2 introduces unique electronic effects, which can be exploited for tuning the compound's reactivity and bioavailability. Additionally, the hydroxyl group at position 3 and the carboxamide group at position 4 contribute to hydrogen bonding capabilities, enhancing solubility and stability in aqueous environments.

The biological activity of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a promising lead for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for its application in oncology research. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.

In the realm of material science, the compound's structural features make it an attractive candidate for use in advanced materials such as conductive polymers and sensors. The pyridine ring's aromaticity and the substituents' electronic properties enable tailored electronic characteristics, which are crucial for high-performance devices. Researchers have demonstrated that incorporating 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide into polymer matrices can significantly enhance their electrical conductivity without compromising mechanical integrity.

The environmental impact of this compound has also garnered attention. Studies on its biodegradation pathways reveal that under specific conditions, it can undergo rapid microbial degradation, reducing its persistence in ecosystems. This finding is particularly relevant for applications in agrochemicals, where minimizing environmental footprint is a critical consideration. Ongoing research aims to optimize its formulation to further enhance biodegradability while maintaining efficacy.

In conclusion, 5-Amino-2-(difluoromethyl)-3-hydroxypyridine-4-carboxamide represents a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to unravel its full spectrum of properties and functionalities, this compound is poised to make significant contributions to both academic and industrial sectors.